Cas no 20778-88-5 (1,3-Benzenedicarboxylic acid, diethenyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, diethenyl ester
• CAS No: 20778-88-5
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 1396016
• Update Time: 2024-08-15

1,3-Benzenedicarboxylic acid, diethenyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, diethenyl ester
• 1,3-Benzenedicarboxylic acid, 1,3-diethenyl ester

• Inchi： 1S/C12H10O4/c1-3-15-11(13)9-6-5-7-10(8-9)12(14)16-4-2/h3-8H,1-2H2
• InChI Key： FWICIOVOJVNAIJ-UHFFFAOYSA-N
• SMILES： C=COC(C1C=C(C(OC=C)=O)C=CC=1)=O

Computed Properties

• Exact Mass: 218.0579
• Monoisotopic Mass: 218.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Melting Point: 59-60 °C
• Boiling Point: 120-125 °C(Press: 0.1 Torr)
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives